2-(trimethylsilyl)ethyl 4-O-(3-O-(2-acetamido-2,4-dideoxy-xylohexopyranosyl)galactopyranosyl)galacto

• CAS No.: 157553-88-3
• Product Name: 2-(trimethylsilyl)ethyl 4-O-(3-O-(2-acetamido-2,4-dideoxy-xylohexopyranosyl)galactopyranosyl)galacto
• Molecular Formula: C25H47NO15Si
• Molecular Weight: 629.7 g/mol
• IUPAC Name: N-[(2S,3R,4S,6S)-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(2-trimethylsilylethoxy)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C25H47NO15Si/c1-11(30)26-16-13(31)7-12(8-27)37-23(16)41-22-17(32)14(9-28)38-25(20(22)35)40-21-15(10-29)39-24(19(34)18(21)33)36-5-6-42(2,3)4/h12-25,27-29,31-35H,5-10H2,1-4H3,(H,26,30)/t12-,13-,14+,15+,16+,17-,18+,19+,20+,21-,22-,23-,24+,25+/m0/s1
• Standard InChIKey: LHURVCCUERLMNJ-MVVXCQEASA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@H](O[C@H]1O[C@H]2[C@H]([C@H](O[C@@H]([C@@H]2O)O[C@H]3[C@H](O[C@H]([C@@H]([C@H]3O)O)OCC[Si](C)(C)C)CO)CO)O)CO)O
• SMILES: CC(=O)NC1C(CC(OC1OC2C(C(OC(C2O)OC3C(OC(C(C3O)O)OCC[Si](C)(C)C)CO)CO)O)CO)O
• Canonical SMILES: CC(=O)NC1C(CC(OC1OC2C(C(OC(C2O)OC3C(OC(C(C3O)O)OCC[Si](C)(C)C)CO)CO)O)CO)O
• Synonyms: 2-(trimethylsilyl)ethyl 4-O-(3-O-(2,4-dideoxy-2-acetamido-beta-D-xylo-hexopyranosyl)-alpha-D-galactopyranosyl)-beta-D-galactopyranoside; 2-(trimethylsilyl)ethyl 4-O-(3-O-(2-acetamido-2,4-dideoxy-xylohexopyranosyl)galactopyranosyl)galactopyranoside; TMSE-DAXGG
• PubChem Compound: 190880
• Last Modified: Nov 11 2021